Cas no 5331-08-8 (2-(Hydroxymethyl)cyclohexanone)

• Product Name: 2-(Hydroxymethyl)cyclohexanone
• CAS No: 5331-08-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD09414735
• CID: 377410
• PubChem ID: 21406
• Update Time: 2025-11-02

2-(Hydroxymethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)cyclohexanone
• Cyclohexanone,2-(hydroxymethyl)-
• (2-Oxocyclohex-1-yl)methanol
• 2-cyclohexanone-1-methanol
• 2-hydroxymethylcyclohexan-1-one
• Cyclohexanone,2-(hydroxymethyl)
• F18113
• NSC2242
• MFCD09414735
• 5331-08-8
• 2-hydroxymethylcyclohexanone
• FT-0735709
• Cyclohexanone, 2-(hydroxymethyl)-
• NSC-2242
• 2-(hydroxymethyl)-cyclohexan-1-one
• NSC 2242
• EN300-152540
• CS-0138289
• FZA64V6C8J
• 1-Hydroxymethyl-2-cyclohexanone
• 2-(hydroxymethyl)cyclohexan-1-one
• SB84352
• AKOS015907373
• (hydroxymethyl)cyclohexanone
• SCHEMBL1117680
• DA-28975
• 2-Hydroxy Methyl cyclohexanone

• MDL： MFCD09414735
• Inchi： 1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2
• InChI Key： SIGZQOSGZJNAKB-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CO

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.054
• Boiling Point: 239.8°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.472
• PSA: 37.30000
• LogP: 0.73800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Hydroxymethyl)cyclohexanone

2-(Hydroxymethyl)cyclohexanone (CAS 5331-08-8): A Versatile Cyclohexane Derivative with Broad Applications

2-(Hydroxymethyl)cyclohexanone (CAS 5331-08-8), also known as hydroxymethyl cyclohexanone or 2-hydroxy methyl cyclohexanone, is an important organic compound belonging to the class of cyclohexane derivatives. This white to off-white crystalline powder has gained significant attention in pharmaceutical, fragrance, and specialty chemical industries due to its unique structural features and reactivity.

The molecular formula of 2-(Hydroxymethyl)cyclohexanone is C7H12O2, with a molecular weight of 128.17 g/mol. Its structure combines a cyclohexanone ring with a hydroxymethyl group at the 2-position, making it a valuable building block in organic synthesis. The compound typically appears as crystalline flakes or powder with a mild characteristic odor, and it's soluble in most organic solvents including ethanol, acetone, and ethyl acetate.

In pharmaceutical applications, 2-(Hydroxymethyl)cyclohexanone 5331-08-8 serves as a key intermediate for synthesizing various bioactive molecules. Researchers have explored its use in developing chiral auxiliaries and asymmetric synthesis precursors, particularly in the production of optically active compounds. The presence of both ketone and hydroxyl functional groups allows for diverse chemical transformations, making it valuable for creating complex molecular architectures.

The fragrance industry extensively utilizes hydroxymethyl cyclohexanone as a precursor for musk-like compounds and floral scent components. When properly derivatized, it contributes to long-lasting fragrance notes in perfumes, soaps, and cosmetic products. Recent trends in green chemistry have increased interest in this compound as manufacturers seek sustainable alternatives to traditional fragrance ingredients.

From a synthetic chemistry perspective, 2-hydroxy methyl cyclohexanone demonstrates interesting reactivity patterns. The compound can undergo various reactions including oxidation, reduction, esterification, and condensation reactions. These properties make it particularly valuable for academic research and industrial applications where fine chemical synthesis is required.

Market analysis shows growing demand for 2-(Hydroxymethyl)cyclohexanone CAS 5331-08-8, especially in Asia-Pacific regions where pharmaceutical and fragrance industries are expanding rapidly. Manufacturers are developing improved production methods to enhance yield and purity while reducing environmental impact. Current production methods typically involve selective oxidation or reduction of appropriate cyclohexane precursors.

Quality specifications for hydroxymethyl cyclohexanone 5331-08-8 generally require ≥98% purity, with strict limits on residual solvents and heavy metals when intended for pharmaceutical use. Analytical techniques like GC, HPLC, and NMR are commonly employed for quality control. Proper storage conditions recommend keeping the compound in tightly sealed containers at room temperature, protected from moisture and direct sunlight.

Recent scientific literature highlights novel applications of 2-(Hydroxymethyl)cyclohexanone in material science, particularly in polymer modification and specialty coatings. Researchers are investigating its potential as a monomer or cross-linking agent in certain polymer systems. These developments align with current industry focus on bio-based materials and sustainable chemistry solutions.

Safety considerations for handling 2-hydroxy methyl cyclohexanone include standard laboratory precautions - wearing protective equipment and ensuring adequate ventilation. While not classified as hazardous under normal conditions, proper handling procedures should always be followed. The compound has been evaluated in various ecotoxicological studies showing favorable environmental profiles when properly managed.

Future research directions for 2-(Hydroxymethyl)cyclohexanone 5331-08-8 include exploring its potential in catalytic systems and as a scaffold for drug discovery. The compound's structural features make it particularly interesting for developing chiral catalysts and organocatalysts. Additionally, its metabolic stability and potential biological activity are areas of ongoing investigation in medicinal chemistry.

For purchasers and researchers seeking hydroxymethyl cyclohexanone, it's important to verify supplier credentials and request certificates of analysis. The global market offers various grades from technical to pharmaceutical quality, with prices varying according to purity and quantity. Current industry trends favor suppliers who can provide detailed technical support and regulatory documentation.

In conclusion, 2-(Hydroxymethyl)cyclohexanone (CAS 5331-08-8) represents a versatile and valuable chemical intermediate with diverse applications across multiple industries. Its unique combination of functional groups and reactivity continues to make it relevant in both academic research and industrial processes. As chemical innovation progresses, this compound will likely find even broader utility in developing new materials, pharmaceuticals, and specialty chemicals.